Cas no 765276-04-8 (3-(2-Trifluoromethoxyphenyl)Benzoic Acid)

• Product name: 3-(2-Trifluoromethoxyphenyl)Benzoic Acid
• CAS No: 765276-04-8
• MF: C₁₄H₉F₃O₃
• MW: 282.214674711227
• MDL: MFCD09042397
• CID: 857006

3-(2-Trifluoromethoxyphenyl)Benzoic Acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylic acid, 2'-(trifluoromethoxy)-
• 2-(Trifluoromethoxy)biphenyl-3-carboxylic acid
• 3-[2-(trifluoromethoxy)phenyl]benzoic acid
• 2'-(TrifluoroMethoxy)biphenyl-3-carboxylic acid
• 3-(2-trifluoromethoxyphenyl)benzoic acid
• 3-(2-trifluoromethoxyphenyl)-benzoic acid
• ACMC-20aizc
• AG-L-24348
• AGN-PC-015Q0M
• ANW-75526
• CTK5E3069
• SureCN1400067
• AKOS BBV-003849
• 3-(2-Trifluoromethoxyphenyl)Benzoic Acid

• MDL： MFCD09042397
• Inchi： 1S/C14H9F3O3/c15-14(16,17)20-12-7-2-1-6-11(12)9-4-3-5-10(8-9)13(18)19/h1-8H,(H,18,19)
• InChI Key： WEIWIUNVLRWUGF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2OC(F)(F)F)=CC=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 282.05037

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 348.9±42.0 °C at 760 mmHg
• Flash Point: 164.8±27.9 °C
• PSA: 46.53
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• pka: 4.07±0.10(Predicted)

3-(2-Trifluoromethoxyphenyl)Benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(2-Trifluoromethoxyphenyl)Benzoic Acid

3-(2-Trifluoromethoxyphenyl)Benzoic Acid: A Comprehensive Overview

3-(2-Trifluoromethoxyphenyl)Benzoic Acid, identified by the CAS number 765276-04-8, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and synthetic chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a trifluoromethoxy-substituted phenyl group. The trifluoromethoxy group (-OCF3) is a potent electron-withdrawing substituent, which imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions.

The synthesis of 3-(2-Trifluoromethoxyphenyl)Benzoic Acid typically involves multi-step processes, often utilizing coupling reactions or Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. The compound's stability under various reaction conditions has made it a preferred choice in the development of bioactive molecules and advanced materials.

In terms of physical and chemical properties, 3-(2-Trifluoromethoxyphenyl)Benzoic Acid exhibits a high melting point due to its strong intermolecular hydrogen bonding capabilities. Its solubility in organic solvents is moderate, which facilitates its use in both solution-phase and solid-phase synthesis techniques. The compound's UV-Vis absorption spectrum shows strong absorbance in the visible region, indicating potential applications in optoelectronic materials.

Recent studies have highlighted the role of 3-(2-Trifluoromethoxyphenyl)Benzoic Acid as a key intermediate in the synthesis of novel pharmaceutical agents. For instance, researchers have successfully incorporated this compound into drug candidates targeting neurodegenerative diseases and cancer. The trifluoromethoxy group's ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability has been extensively documented in preclinical models.

Beyond pharmaceutical applications, 3-(2-Trifluoromethoxyphenyl)Benzoic Acid has found utility in the development of advanced materials. Its use as a precursor for high-performance polymers and organic semiconductors has been explored in several recent publications. The compound's ability to form stable π-conjugated systems makes it an attractive candidate for applications in flexible electronics and photovoltaic devices.

The environmental impact of 3-(2-Trifluoromethoxyphenyl)Benzoic Acid has also been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to assess its long-term persistence and degradation pathways in natural environments.

In conclusion, 3-(2-Trifluoromethoxyphenyl)Benzoic Acid, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, driven by ongoing advancements in synthetic methodologies and material science. As research into this compound progresses, it is anticipated that new discoveries will further expand its utility in both academic and industrial settings.